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Compound of Interest

Compound Name: 2,3-Dichloro-6-nitrotoluene

CAS No.: 186393-28-2

Cat. No.: B3040323

Get Quote

DCNTs are characterized by a toluene core substituted with two chlorine atoms and one nitro

group. The specific arrangement of these substituents significantly influences their metabolic

fate and synthesis utility.

Table 1: Key Dichloronitrotoluene Isomers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3040323#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3040323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isomer Name CAS Number
Structure
Description

Key
Application

GHS
Classification

2,4-Dichloro-3-

nitrotoluene
13790-14-2

Nitro group

between two

chlorines

(sterically

crowded).

Organic

synthesis

intermediate.[2]

Acute Tox. 4

(Oral, Dermal,

Inh); Aquatic

Chronic 2.[1]

2,6-Dichloro-3-

nitrotoluene
29682-46-0

Nitro group meta

to methyl;

chlorines ortho to

methyl.

Dyestuff &

Agrochemical

intermediate.

Acute Tox. 4;

Skin/Eye Irrit. 2;

STOT SE 3.[3]

2,5-Dichloro-4-

nitrotoluene
3032-32-4

Nitro group para

to methyl.

Ziprasidone

(Antipsychotic)

synthesis

precursor.[2]

Skin Sens. 1

(Predicted);

Aquatic Acute 1.

Part 2: Toxicokinetics & Metabolic Activation
Understanding the metabolism of DCNTs is critical for predicting toxicity. The presence of

electron-withdrawing chlorine atoms deactivates the aromatic ring, potentially slowing oxidative

metabolism while facilitating nitroreduction—the primary pathway for genotoxicity.

Absorption & Distribution[5][6]
Lipophilicity: DCNTs are highly lipophilic (LogP ~3.4), facilitating rapid absorption via the

gastrointestinal tract and skin.

Distribution: Rapid distribution to lipid-rich tissues (adipose, brain) and the liver.

Metabolic Pathways[1][6][7][8][9]
Pathway A: Nitroreduction (Toxication): Hepatic nitroreductases (and intestinal microflora)

reduce the nitro group (-NO2) to a hydroxylamine (-NHOH). This electrophilic intermediate

can covalently bind to DNA, causing adducts.
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Pathway B: Methyl Oxidation (Detoxification): Cytochrome P450 enzymes oxidize the methyl

group to a benzyl alcohol, then to a benzoic acid derivative, which is conjugated

(glucuronidation) and excreted.

DOT Diagram 1: Metabolic Activation vs. Detoxification
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Caption: Metabolic bifurcation of DCNTs. The reductive pathway (top) leads to bioactivation

and potential genotoxicity, while the oxidative pathway (bottom) facilitates detoxification and

excretion.

Part 3: Mechanisms of Toxicity
Hematotoxicity (Methemoglobinemia)
Like most nitroaromatics, DCNTs can induce methemoglobinemia. The hydroxylamine

metabolite oxidizes ferrous hemoglobin (Fe2+) to ferric methemoglobin (Fe3+), which cannot

transport oxygen.

Clinical Sign: Cyanosis (blue skin/lips) at high exposures.

Mechanism: Redox cycling of the phenylhydroxylamine intermediate.

Hepatotoxicity
The liver is the primary site of metabolism and thus the primary target organ.

Mechanism: Oxidative stress generated during the redox cycling of the nitro group depletes

cellular glutathione (GSH), leading to hepatocellular necrosis.
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Isomer Differences: Isomers with "crowded" nitro groups (e.g., 2,4-dichloro-3-nitrotoluene)

may have altered reduction potentials, potentially modifying hepatotoxic potency compared

to unhindered isomers.[1]

Genotoxicity (Predicted)
While specific Ames test data is limited for every DCNT isomer, they are considered structural

alerts for genotoxicity.

Read-Across: Dinitrotoluenes (DNTs) and Chloronitrobenzenes are known mutagens (Ames

Positive in S. typhimurium TA98/TA100 with S9 activation).

Prediction: DCNTs are likely weak mutagens. The chlorine substituents may sterically hinder

the nitroreductase enzyme, potentially reducing mutagenicity compared to DNTs.

Part 4: Experimental Protocols for Safety
Assessment
To validate the toxicity of a specific DCNT isomer during drug development, the following

protocols are recommended.

Protocol A: In Vitro Hepatotoxicity Assay (Primary
Hepatocytes)
Objective: Assess cytotoxicity and metabolic stability.

Cell Source: Freshly isolated rat or human hepatocytes (plated in collagen-coated 96-well

plates).

Dosing: Expose cells to DCNT isomer (0, 1, 10, 50, 100 µM) for 24 hours.

Controls:

Negative: 0.1% DMSO vehicle.

Positive: Chlorpromazine (known hepatotoxin).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/CN104370747A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3040323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoints:

ATP Content: Cell viability (luminescence assay).

LDH Release: Membrane integrity (colorimetric assay).

GSH Depletion: Oxidative stress marker.

Data Analysis: Calculate IC50 for ATP depletion. A significant drop in GSH prior to ATP loss

indicates an oxidative mechanism.

Protocol B: Modified Ames Test (Nitroarenes)
Objective: Evaluate mutagenic potential with specific sensitivity to nitro-reduction.

Strains:S. typhimurium TA98, TA100 (standard), and TA98NR (nitroreductase-deficient).

Rationale: If the compound is mutagenic in TA98 but negative in TA98NR, the mutagenicity is

dependent on bacterial nitroreductase activation.

Method: Pre-incubation method (20 min at 37°C) is preferred over plate incorporation to

allow metabolic activation.

S9 Fraction: Hamster liver S9 is often more efficient than Rat liver S9 for activating

nitroaromatics.

Part 5: Industrial Application & Risk Management
DCNTs are critical intermediates. The synthesis of Ziprasidone exemplifies the utility and risk

management required for 2,5-dichloro-4-nitrotoluene.

DOT Diagram 2: Ziprasidone Synthesis Workflow
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Caption: Synthesis of Ziprasidone. The nitro group in 2,5-dichloro-4-nitrotoluene activates the

ortho-chlorine for substitution, demonstrating its chemical utility despite toxicity risks.[1]

Handling & Safety Guidelines:

Engineering Controls: Closed systems are mandatory. Local exhaust ventilation (LEV)

required for any open handling (e.g., sampling).
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PPE: Nitrile/Laminate gloves (permeation time > 480 min). Full-face respirator with organic

vapor cartridges (A2P3) if vapors are present.

Spill Response: Do not wash into drains (Aquatic Chronic 2). Adsorb with inert material and

incinerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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